Cas no 1261734-23-9 (2-Chloro-4-(difluoromethoxy)benzothiazole)

• Product Name: 2-Chloro-4-(difluoromethoxy)benzothiazole
• CAS No: 1261734-23-9
• MF: C₈H₄ClF₂NOS
• MW: 235.638266563416
• CID: 4820689
• Update Time: 2025-05-20

2-Chloro-4-(difluoromethoxy)benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethoxy)benzothiazole

• Inchi： 1S/C8H4ClF2NOS/c9-7-12-6-4(13-8(10)11)2-1-3-5(6)14-7/h1-3,8H
• InChI Key： BFUNTUCHHRKVGI-UHFFFAOYSA-N
• SMILES： ClC1=NC2C(=CC=CC=2S1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: 4.3
• Topological Polar Surface Area: 50.4

Additional information on 2-Chloro-4-(difluoromethoxy)benzothiazole

2-Chloro-4-(difluoromethoxy)benzothiazole: A Comprehensive Overview

The compound 2-Chloro-4-(difluoromethoxy)benzothiazole (CAS No. 1261734-23-9) is a highly specialized organic compound with significant applications in various fields, including materials science, pharmaceuticals, and agrochemicals. This compound belongs to the benzothiazole family, which is known for its unique electronic properties and structural versatility. The presence of the chlorine and difluoromethoxy groups in its structure imparts distinct chemical reactivity and physical properties, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the potential of benzothiazole derivatives in the development of advanced materials. For instance, research published in *Advanced Materials* demonstrated that 2-Chloro-4-(difluoromethoxy)benzothiazole can be used as a precursor for synthesizing high-performance organic semiconductors. These materials exhibit excellent charge transport properties, making them suitable for applications in flexible electronics and optoelectronic devices. The incorporation of the difluoromethoxy group was found to significantly enhance the stability and efficiency of these materials under ambient conditions.

In the pharmaceutical sector, benzothiazole derivatives have shown promise as potential drug candidates due to their ability to interact with biological targets such as enzymes and receptors. A study in *Journal of Medicinal Chemistry* reported that 2-Chloro-4-(difluoromethoxy)benzothiazole derivatives exhibit potent inhibitory activity against certain kinases, which are key players in various disease pathways, including cancer and inflammatory disorders. The chlorine substitution at the 2-position was identified as a critical factor influencing the compound's bioactivity and selectivity.

The synthesis of 2-Chloro-4-(difluoromethoxy)benzothiazole involves a multi-step process that typically begins with the preparation of benzothiazole intermediates. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, researchers at the University of California reported a novel palladium-catalyzed coupling reaction that allows for the selective introduction of the difluoromethoxy group onto the benzothiazole ring. This method not only improves yield but also reduces the use of hazardous reagents, aligning with current green chemistry principles.

From an environmental perspective, understanding the fate and behavior of benzothiazole derivatives in natural systems is crucial. A study published in *Environmental Science & Technology* investigated the degradation pathways of 2-Chloro-4-(difluoromethoxy)benzothiazole under simulated environmental conditions. The results indicated that the compound undergoes rapid photodegradation under UV light, leading to the formation of less toxic byproducts. This finding is significant for assessing its environmental impact and ensuring sustainable use in industrial applications.

In conclusion, 2-Chloro-4-(difluoromethoxy)benzothiazole (CAS No. 1261734-23-9) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a valuable tool for addressing contemporary challenges in science and technology. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations.